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Compound of Interest

Ethanol, 2-[2-[(2-
Compound Name:
ethylhexyl)oxyJethoxy]-

. Get Quote

Cat. No.: B075804

Toxicological Profile of Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]-

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for
the chemical compound Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]-, also known as diethylene
glycol mono(2-ethylhexyl) ether (CAS No. 18990-84-6). The information presented herein is
intended to support safety assessments and guide further research in the fields of toxicology
and drug development.

Chemical and Physical Properties

Property Value

IUPAC Name

2-[2-(2-ethylhexoxy)ethoxy]ethanol

Diethylene glycol mono(2-ethylhexyl) ether,

Synonyms DGEHE
CAS Number 18990-84-6
Molecular Formula C12H2603
Molecular Weight 218.33 g/mol
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Toxicological Data Summary

The following tables summarize the available quantitative toxicological data for Ethanol, 2-[2-
[(2-ethylhexyl)oxy]ethoxy]-. It is important to note that some of the data are for the synonym
diethylene glycol mono-2-ethylhexyl ether (DGEHE).

, Toxici

Endpoint Species Route Value Reference
LD50 Rat Oral 7.03 g/kg [1]
LD50 Rabbit Dermal 2.52 ml/kg [1]

Skin and Eye lIrritation

Endpoint Species Results Reference
Skin Irritation Rabbit Trace lrritation [1]
Eye Irritation Rabbit Severe Irritation [1]

Sensitization and Genotoxicity

Specific sensitization and genotoxicity data for Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- are
limited. However, information on related diethylene glycol ethers suggests a low potential for
these effects. For instance, sensitization tests with diethylene glycol ethyl ether (DGEE),
diethylene glycol butyl ether (DGBE), and their acetates in animals and humans were negative.
In vitro and in vivo genotoxicity studies on DGEE, DGBE, and diethylene glycol hexyl ether
(DGHE) were also negative.

Experimental Protocols

Detailed experimental protocols for the cited studies on Ethanol, 2-[2-[(2-
ethylhexyl)oxy]ethoxy]- are not publicly available. However, the methodologies likely followed
standardized guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD). The following sections describe the general principles of
these standard protocols.
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Acute Oral Toxicity (based on OECD Guideline 401)

The acute oral toxicity is typically determined by administering the test substance in graduated
doses to several groups of experimental animals, with one dose being used per group.
Observations of effects and mortality are made over a period of 14 days. The LD50 (the dose
causing death in 50% of the treated animals) is then calculated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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